4-methyl-N-(2-(6-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-[6-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C24H21F3N6O2S/c1-15-5-7-16(8-6-15)23(35)28-12-11-20-31-30-19-9-10-22(32-33(19)20)36-14-21(34)29-18-4-2-3-17(13-18)24(25,26)27/h2-10,13H,11-12,14H2,1H3,(H,28,35)(H,29,34)
• InChI Key: FRNNYXFYIXBMCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H21F3N6O2S
• Molecular Weight: 514.5 g/mol

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, two series of analogs of coumarins have been synthesized using Suzuki–Miyaura cross-coupling reaction of 4-methyl-2-oxo-2H-chromen-7-yl trifluoromethanesulfonate and 4-methyl-2-oxo-2H-chromen-6-yl trifluoromethanesulfonate.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a trifluoromethylphenylaminoethylthio group attached to a triazolopyridazine ring, which is further connected to a methylbenzamide group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds such as quinazolinones and quinazolines have been studied extensively. They possess a wide spectrum of biological properties and have been used in the synthesis of new derivatives with potent antimicrobial activity.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives for their antiviral properties. .
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